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Compound of Interest

Compound Name: 3-Octanol

Cat. No.: B3432417 Get Quote

An in-depth examination of the safety protocols and essential data for 3-Octanol, tailored for

professionals in research and drug development.

This technical guide provides a comprehensive overview of the safety data, handling

precautions, and emergency procedures for 3-Octanol. Designed for researchers, scientists,

and professionals in drug development, this document consolidates critical information to

ensure safe laboratory practices and mitigate potential hazards associated with this chemical

compound.

Section 1: Chemical and Physical Properties
A thorough understanding of a substance's physical and chemical properties is fundamental to

its safe handling. The following table summarizes the key quantitative data for 3-Octanol.
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Property Value Source(s)

Molecular Formula C₈H₁₈O [1]

Molecular Weight 130.23 g/mol [1][2]

Appearance Colorless liquid [2]

Odor
Sweet, nutty, warm,

herbaceous
[3]

Boiling Point 174-176 °C [1][3][4]

Melting Point -45 °C [2][5]

Flash Point 67 - 68 °C (152.6 - 154.4 °F) [5][6]

Density 0.818 - 0.82 g/mL at 25 °C [3][4]

Vapor Pressure ~1 mmHg at 20 °C

Solubility
Soluble in alcohol and ether;

insoluble in water.
[2]

Section 2: Hazard Identification and Classification
3-Octanol is classified as a hazardous substance. The following table outlines its hazard

statements according to the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS).

Hazard Class Hazard Statement GHS Pictogram Signal Word

Skin Irritation
H315: Causes skin

irritation.[1][6]

GHS07 (Exclamation

Mark)
Warning

Eye Irritation
H319: Causes serious

eye irritation.[1][6]

GHS07 (Exclamation

Mark)
Warning

Specific target organ

toxicity — single

exposure

H335: May cause

respiratory irritation.[1]

[5]

GHS07 (Exclamation

Mark)
Warning
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Section 3: Toxicology and Exposure Limits
The toxicological profile of 3-Octanol is crucial for risk assessment in a laboratory setting.

Toxicity Metric Value Species Source(s)

LD50 Oral > 5,000 mg/kg Rat [1]

No-Observed-

Adverse-Effect Level

(NOAEL) - Repeated

Dose Toxicity

25 mg/kg/day - [7]

No-Observed-

Adverse-Effect Level

(NOAEL) -

Developmental

Toxicity

100 mg/kg/day - [7]

Currently, no specific occupational exposure limits have been established for 3-Octanol by

major regulatory bodies.[5]

Section 4: Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is paramount to preventing exposure

and accidents.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted to determine the appropriate PPE. However,

the following are generally recommended:

Eye Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-approved

safety goggles are mandatory.[1][5]

Hand Protection: Handle with chemically resistant gloves. Gloves must be inspected prior to

use.[1]
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Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[5]

An impervious lab coat is recommended.

Respiratory Protection: If a risk assessment indicates that air-purifying respirators are

necessary, use a NIOSH-approved respirator or one conforming to European Standard EN

14387.[1]

Handling Procedures
Avoid contact with skin and eyes.[1]

Avoid inhalation of vapor or mist.[1]

Use only in a well-ventilated area, preferably in a chemical fume hood.[5]

Keep away from sources of ignition – No smoking.[1]

Take measures to prevent the buildup of electrostatic charge.[1]

Wash hands thoroughly after handling.[6]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed.[1]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[1]

Incompatible materials include strong oxidizing agents, strong acids, strong bases, acid

anhydrides, and acid chlorides.[1][8]

Section 5: Experimental Workflow for Safe Use of 3-
Octanol
The following diagram illustrates a standard workflow for the safe handling of 3-Octanol in a

laboratory experiment.
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Preparation Phase

Handling Phase

Post-Experiment Phase

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Don Appropriate Personal
Protective Equipment (PPE)

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Proceed to Handling

Dispense 3-Octanol

Perform Experimental Procedure

Properly Seal and Store
Unused 3-Octanol

Experiment Complete

Decontaminate Work Area

Dispose of Waste According
to Regulations

Remove and Dispose of
Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

A logical workflow for the safe handling of 3-Octanol in a laboratory setting.
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Section 6: Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.

First-Aid Measures
In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[1][6]

In case of skin contact: Immediately wash with plenty of soap and water. If skin irritation

occurs, get medical advice/attention. Take off contaminated clothing and wash it before

reuse.[1][6]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.[1]

Fire-Fighting Measures
Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][4]

Specific hazards: Vapors can accumulate in low areas and may form explosive

concentrations.[1] Hazardous decomposition products formed under fire conditions include

carbon oxides.[1]

Protective equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]

Accidental Release Measures
Personal precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation. Remove all sources of ignition.[1]
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Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[1]

Methods for cleaning up: Contain spillage, and then collect with an electrically protected

vacuum cleaner or by wet-brushing and place in a container for disposal according to local

regulations.[1]

Section 7: Logical Relationship of Handling
Precautions
The following diagram illustrates the logical dependencies of safety precautions when working

with 3-Octanol.

Initial Assessment

Control Measures

Safe Work Procedures

Risk Assessment for
Experimental Protocol

Engineering Controls
(Fume Hood)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Review of 3-Octanol SDS

Administrative Controls
(SOPs, Training)

Safe Handling
(Avoid Inhalation/Contact)

Proper Storage
(Cool, Dry, Ventilated) Waste Disposal

Click to download full resolution via product page

A diagram illustrating the logical relationships of safety precautions for 3-Octanol.
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This comprehensive guide serves as an essential resource for the safe handling and use of 3-
Octanol in a research environment. By adhering to these guidelines and fostering a strong

safety culture, laboratories can minimize risks and ensure the well-being of their personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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